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Compound of Interest

Compound Name: Fmoc-Asp-OMe

Cat. No.: B613447

An In-depth Technical Guide to the Safety and Handling of Fmoc-Asp-OMe

This document provides a comprehensive overview of the safety and handling precautions for
Na-Fmoc-L-aspartic acid a-methyl ester (Fmoc-Asp-OMe). It is intended for researchers,
scientists, and drug development professionals who handle this compound in a laboratory
setting. The information compiled is based on available safety data sheets and chemical
properties information.

Chemical Identification and Properties

Fmoc-Asp-OMe is an amino acid derivative commonly used in peptide synthesis.[1]
Understanding its fundamental properties is crucial for safe handling.

Table 1: Physical and Chemical Properties of Fmoc-Asp-OMe
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Property Value References
Na-Fmoc-L-aspartic acid a-
Synonyms methyl ester, FMOC-L-ASP- [2][3]
OME
CAS Number 145038-52-4 [1]13]
Molecular Formula C20H19NO6 [1112]14]
Molecular Weight 369.37 g/mol [11[3114]
Appearance White to off-white solid/powder  [1]

Hazard Identification and Toxicity

Fmoc-Asp-OMe is classified as hazardous. The primary routes of exposure are inhalation,

ingestion, and skin or eye contact.[2]

Table 2: GHS Hazard Statements

Code Statement Reference
H302 Harmful if swallowed [3]
H315 Causes skin irritation [3]
H319 Causes serious eye irritation [3]
H335 May cause respiratory irritation  [3]

Summary of Potential Health Effects:

Ingestion: Harmful if swallowed.[2][3]

Eye Contact: Can cause eye irritation.[2]

Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.[2]

Skin Contact: May be harmful if absorbed through the skin and can cause irritation.[2]
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Prolonged or repeated exposure is not known to aggravate any medical condition.[2]

Handling and Storage

Proper handling and storage procedures are essential to maintain the chemical's integrity and
ensure personnel safety.

Handling Precautions

e Engineering Controls: Use process enclosures, local exhaust ventilation, or other
engineering controls to keep airborne dust levels below recommended exposure limits.[2]

o Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking,
smoking, or using the lavatory.[2]

o General Handling: Keep away from heat and sources of ignition.[2] Avoid breathing dust,
vapors, mist, or gas.[2][5] Avoid contact with skin and eyes.[5]

Storage Conditions

o Temperature: Store in a tightly closed container.[2] Do not store above 5°C (41°F).[2] Other
sources recommend long-term storage as a powder at -20°C (for up to 3 years) or 4°C (for
up to 2 years).[1][6]

e Environment: Keep the container in a dry, well-ventilated area.[7]

Exposure Controls and Personal Protective
Equipment (PPE)

A comprehensive PPE strategy is critical when handling Fmoc-Asp-OMe. The following
diagram outlines the recommended selection process.
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Personal Protective Equipment (PPE) for Fmoc-Asp-OMe

Handling Fmoc-Asp-OMe

Hand Protection
(Chemical-Impermeable Gloves)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Eye/Face Protection
(Splash Goggles)

(Full Suit / Lab Coat)

Body Protection Respiratory Protection

(Dust Respirator / SCBA)

1
1
Consult a Specialist
(For large quantities or specific operations)

Click to download full resolution via product page

Caption: Recommended PPE for handling Fmoc-Asp-OMe.

recommended.[7]

Eye/Face Protection: Wear splash goggles.[2] Tightly fitting safety goggles are

Skin Protection: Handle with gloves and wear a full suit.[2] Choose body protection

appropriate for the concentration and amount of the substance at the specific workplace.[7]

Respiratory Protection: A dust respirator should be used to avoid inhalation.[2] For nuisance

levels of dust, a type N95 (US) or type P1 (EN 143) dust mask can be used.[7] A self-
contained breathing apparatus (SCBA) should be used to avoid inhalation of the product,

and firefighters should wear positive pressure SCBA.[2]

specialist before handling this product.[2]

First-Aid Measures

In case of exposure, immediate action is required.

Note: The suggested protective clothing may not be sufficient; it is advisable to consult a
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First-Aid Response for Fmoc-Asp-OMe Exposure

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.
Seek immediate medical attention.

Eye Contact:
Check for/remove contact lenses.
Flush eyes with water.

Exposure Event
Skin Contact:

Wash off with soap and
plenty of water.

Inhalation:
Move to fresh air.
Give artificial respiration if not breathing.

Click to download full resolution via product page

Caption: First-aid procedures for different exposure routes.

Inhalation: If inhaled, move the person into fresh air.[8] If breathing stops, provide artificial
respiration.[2]

Ingestion: If swallowed, rinse the mouth with water.[2] Do not induce vomiting. Never give
anything by mouth to an unconscious person and seek immediate medical attention.[5]

Skin Contact: Wash the affected area with soap and plenty of water.[2]

Eye Contact: Check for and remove any contact lenses.[2] Flush the eyes with water as a
precaution.[2]
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Accidental Release and Fire-Fighting Measures
Experimental Protocol: Spill Response

o Evacuate and Ventilate: Evacuate personnel from the spill area and ensure adequate
ventilation.

e Remove Ignition Sources: Remove all sources of ignition from the area.[5]

o Don PPE: Wear appropriate personal protective equipment, including splash goggles, a full
suit, dust respirator, boots, and gloves.[2]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[5]

e Cleanup:

o Small Spill: Use appropriate tools to carefully sweep or shovel the spilled solid material
into a convenient waste disposal container.[2]

o Large Spill: Use a shovel to place the material into a suitable waste disposal container.[2]

» Disposal: Dispose of the contained waste in accordance with local, state, and federal
regulations.
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Fmoc-Asp-OMe Spill Response Workflow

Secure Area
(Evacuate, Ventilate, Remove Ignition Sources)

:

Don Appropriate PPE

:

Contain Spill
(Prevent entry into drains)

:

Assess Spill Size

SINEURST IR
Use tools to place in
waste container

Large Spill:
Use shovel to place in
waste container

Dispose of Waste
(Follow regulations)

Click to download full resolution via product page

Caption: Workflow for responding to an accidental release.
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Fire-Fighting Measures

o Extinguishing Media:
o For a small fire, use a carbon dioxide or dry chemical extinguisher.[2]
o For a large fire, use water spray, fog, or foam. Do not use a direct water jet.[2]

e Hazardous Decomposition Products: In a fire, oxides of carbon (CO, CO2) and nitrogen (NO,
NO2) may be produced.[2]

» Protective Equipment: Firefighters should wear positive pressure self-contained breathing
apparatus (SCBA) and full turnout gear.[2]

Stability and Reactivity

 Stability: The product is stable under recommended storage conditions.[2]
« Conditions to Avoid: Avoid strong oxidizing reagents.[2]

e Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products include oxides of carbon and nitrogen.[2]

Disposal Considerations
Experimental Protocol: Waste Disposal

e Product Disposal: Offer surplus and non-recyclable solutions to a licensed disposal
company. Do not dispose of the material down the drain.

o Container Disposal: Dispose of contaminated packaging as unused product.[7]

e Regulatory Compliance: All disposal practices must be in accordance with federal, state, and
local regulations. Collect and arrange disposal in suitable, closed containers.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety and handling precautions for Fmoc-Asp-OMe].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613447#safety-and-handling-precautions-for-fmoc-
asp-ome]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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